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Compound of Interest

Compound Name: Rhodinyl propionate

CAS No.: 105-89-5

Cat. No.: B089866

Get Quote

CAS: 105-89-5 | Formula: C₁₃H₂₄O₂[1][2][3][4]

Executive Summary
This guide outlines the definitive disposal and handling procedures for Rhodinyl Propionate, a

terpenoid ester frequently used in fragrance chemistry and organic synthesis. While often

perceived as a low-risk "flavor" compound, its high lipophilicity (LogP ~4.[3][4]7) and aquatic

toxicity profile require strict adherence to "Zero-Discharge" protocols regarding municipal water

systems.[3][4]

Immediate Action Directive:

Do NOT dispose of via sink/drain.[5]

Do NOT mix with halogenated solvents (e.g., DCM, Chloroform) unless unavoidable, as this

complicates incineration.[3][4]

Primary Disposal Route: Thermal destruction (Incineration) via licensed chemical waste

contractor.
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Part 1: Chemical Profile & Hazard Assessment
To effectively manage waste, one must understand the physicochemical properties driving the

disposal logic. Rhodinyl propionate is a Class IIIA Combustible Liquid.

Property Value Operational Implication

Flash Point ~89°C - 100°C (193°F)

Combustible.[1][2][3][4] Does

not meet RCRA "Ignitable"

(D001) definition (<60°C)

strictly, but is often managed

as such for fuel blending.[4]

Water Solubility Insoluble (< 2 mg/L)

Critical: Will form surface films

in water systems, suffocating

aquatic oxygen exchange.[1]

[2][3]

LogP (Octanol/Water) ~4.7

High bioaccumulation

potential.[1][2][3] Strict

environmental isolation

required.

Density ~0.90 g/mL

Floats on water.[1][2][3] Use

absorbents for spills, not water

dilution.

GHS Classification
Skin Irrit. 2 (H315), Aquatic

Chronic 2 (H411)

Requires PPE (Nitrile gloves)

and environmental

segregation.[1][2][3]

Part 2: The Disposal Logic (The "Why")[3]
As scientists, we avoid "black box" protocols. Here is the causality behind the disposal

requirements for Rhodinyl Propionate:

Exclusion from Aqueous Waste: Due to its aliphatic hydrocarbon chain, Rhodinyl
propionate is highly lipophilic. If poured down the drain, it resists hydrolysis in sewage
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treatment plants, partitioning into sludge or passing through to waterways where it exerts

long-term toxicity (H411) on aquatic life.[3][4]

Incineration vs. Landfill: The ester bond is susceptible to thermal oxidation. High-temperature

incineration (

) effectively cleaves the molecule into harmless

and

.[3][4] This makes Fuel Blending (mixing with other high-BTU solvents for energy recovery)
the most sustainable disposal path.[3][4]

Segregation from Halogens: Rhodinyl propionate contains only C, H, and O. Mixing it with

halogenated waste (e.g., chloroform) prevents it from being used in fuel blending programs

due to the formation of acid gases (HCl) and dioxins during combustion, significantly

increasing disposal costs.[3][4]

Part 3: Step-by-Step Disposal Protocol
Phase 1: Segregation & Collection[4]

Stream Selection: Segregate into "Non-Halogenated Organic Solvents".

Container Compatibility:

Recommended: High-Density Polyethylene (HDPE) or Amber Glass.[3][4]

Avoid: Polystyrene (potential for softening over long durations, though less aggressive

than ketones).

Headspace: Leave min. 10% headspace to account for thermal expansion, especially if the

waste container is stored near equipment generating heat.

Phase 2: Labeling
Standard "Organic Waste" tags are insufficient. Your label must explicitly track the aquatic

hazard.
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Constituents: List "Rhodinyl Propionate" (do not use trade names like "Rhodinyl Acetate

substitute").

Hazard Checkboxes: Mark "Irritant" and "Environmental Hazard" (Dead fish/Tree symbol).

pH Check: Neutral (unless mixed with process acids/bases).

Phase 3: Storage & Pickup[4]
Secondary Containment: Store waste bottles in a polyethylene tray capable of holding 110%

of the largest container's volume.

Time Limit: Do not store waste longer than 90 days (standard satellite accumulation area

limit in many jurisdictions like US RCRA).

Part 4: Spill Management Workflow
Scenario: 500mL spill on laboratory floor.

Isolate: Remove ignition sources. While Flash Point is high (~90°C), wicking into porous

material (paper/rags) increases surface area and flammability risk.[4]

PPE: Don Nitrile gloves and safety goggles.

Contain: Do NOT use water. Use an inert absorbent (Vermiculite, Diatomaceous Earth, or

dedicated Organic Spill Pads).[3][4]

Clean: Scoop absorbed material into a wide-mouth jar.[4] Label as "Solid Debris

contaminated with Rhodinyl Propionate."

Wash: Clean surface with a detergent solution (surfactant required to solubilize the oily

residue) after bulk removal.

Part 5: Visual Decision Workflow
The following diagram illustrates the decision logic for disposing of Rhodinyl Propionate
mixtures.
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Waste: Rhodinyl Propionate

Is it Pure or Mixed?

Check Mixture Components

Mixed

Stream A: Non-Halogenated
Organic Waste

(Preferred for Fuel Blending)

Pure Substance
Contains Halogens?

(DCM, Chloroform, etc.)

Contains Heavy Metals?

No

Stream B: Halogenated
Organic Waste

(High Temp Incineration)

Yes (Segregate)

No

Stream C: Mixed Chemical Waste
(Stabilization required)

Yes

Click to download full resolution via product page

Figure 1: Decision tree for categorizing Rhodinyl Propionate waste based on mixture

composition.

References
National Center for Biotechnology Information (2024).PubChem Compound Summary for

CID 7781, Rhodinyl Propionate. Retrieved from [Link][3][4]

The Good Scents Company (2023).Rhodinyl Propionate Safety and Properties. Retrieved

from [Link]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b089866/docs?utm_src=pdf-body-img#rhodinyl-propionate-laboratory-disposal-safety-protocol
https://www.benchchem.com/product/b089866/docs?utm_src=pdf-body#rhodinyl-propionate-laboratory-disposal-safety-protocol
https://www.benchchem.com/product/b089866/docs?utm_src=pdf-body#rhodinyl-propionate-laboratory-disposal-safety-protocol
https://pubchem.ncbi.nlm.nih.gov/compound/Rhodinyl-propionate
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://media.suweb.site/2016/04/epa_hazardous_waste_codes.pdf
https://www.benchchem.com/product/b089866/docs?utm_src=pdf-body#rhodinyl-propionate-laboratory-disposal-safety-protocol
http://www.thegoodscentscompany.com/data/rw1034381.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089866?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


European Chemicals Agency (ECHA).Substance Information: Rhodinyl Propionate -

Registration Dossier. Retrieved from [Link][3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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